4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol

• Molecular Formula: C11H16BrNO2
• Molecular Weight: 274.15 g/mol
• IUPAC Name: 4-bromo-2-[1-(2-hydroxyethylamino)propyl]phenol
• InChI: InChI=1S/C11H16BrNO2/c1-2-10(13-5-6-14)9-7-8(12)3-4-11(9)15/h3-4,7,10,13-15H,2,5-6H2,1H3
• InChI Key: NMEMWGIOECCRQW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=C(C=CC(=C1)Br)O)NCCO

Description

4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol (CAS 1038368-82-9) is an organic compound with the molecular formula C11H16BrNO2 and a molecular weight of 274.16 g/mol . This phenol derivative features both bromine and amino alcohol functional groups, making it a versatile intermediate for chemical synthesis and research. The compound is characterized by a purity of 95% and requires careful handling as it may cause skin and eye irritation and be harmful if swallowed . Its molecular structure includes hydrogen bond donors and acceptors, which can be significant for the development of more complex molecules, such as Schiff base ligands, which are often investigated in coordination chemistry and materials science . This product is intended for research purposes as a chemical building block and is not for diagnostic or therapeutic use. Researchers are advised to review the Safety Data Sheet (SDS) and adhere to recommended safety protocols, including the use of personal protective equipment .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol can be achieved through multi-step organic synthesis. One common method involves the following steps:

Friedel-Crafts Acylation: This step introduces an acyl group to the aromatic ring.

Clemmensen Reduction: This step reduces the acyl group to an alkane.

Amination: Introduction of the amino group through a copper-catalyzed oxidative amination.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of catalysts and controlled reaction environments is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol undergoes various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The bromine atom can be reduced to form the corresponding phenol derivative.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield aldehydes or carboxylic acids, while substitution can introduce various functional groups to the phenol ring.

Scientific Research Applications

4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol has several applications in scientific research:

Chemistry: Used as a reactant in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The presence of the hydroxyethyl and amino groups allows for hydrogen bonding and electrostatic interactions with target molecules .

Comparison with Similar Compounds

Structural and Functional Group Variations

The target compound’s uniqueness lies in its 2-hydroxyethylamino substituent. Below is a comparison with analogs differing in side-chain or aryl-group modifications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Properties/Applications	References
4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol (Target)	C₁₂H₁₇BrN₂O₂	325.19	-OH, -NH-(CH₂)₂-OH	Surfactant, antimicrobial
4-Bromo-2-[1-({2-[(dimethylamino)methyl]-2-methylpropyl}amino)propyl]phenol	C₁₆H₂₇BrN₂O	343.30	-N(CH₃)₂, branched alkyl chain	Enhanced lipophilicity, CNS activity
4-Bromo-2-{1-[(2,4-dimethylphenyl)amino]propyl}phenol	C₁₇H₁₉BrN₂O	363.25	2,4-dimethylphenyl group	Increased steric hindrance, UV stability
4-Bromo-2-{1-[(2,3-dichlorophenyl)amino]propyl}phenol	C₁₅H₁₄BrCl₂NO	375.09	2,3-dichlorophenyl group	Electrophilic reactivity, halogen bonding
4-Bromo-2-{(E)-3-[1-(hydroxyimino)-ethyl]phenyliminomethyl}phenol	C₁₅H₁₄BrN₂O₂	353.19	Hydroxyimino, Schiff base	Chelation, metal-ion sensing

Key Differences and Implications

Hydrophilicity vs. Lipophilicity: The hydroxyethylamino group in the target compound enhances water solubility and hydrogen-bonding capacity compared to analogs with dimethylamino (e.g., ) or aryl substituents (e.g., ). This makes it more suitable for aqueous applications (e.g., surfactants) . Halogenated aryl groups (e.g., 2,3-dichlorophenyl in ) increase lipophilicity, favoring membrane penetration or hydrophobic interactions in drug design.

Reactivity and Stability: The hydroxyethyl group may participate in esterification or oxidation reactions, unlike inert alkylamino groups (e.g., dimethylamino in ). Schiff base derivatives (e.g., ) exhibit pH-dependent tautomerism, useful in coordination chemistry but less stable under acidic conditions.

Biological Activity: Bromophenol cores are associated with antimicrobial and antioxidant properties. The hydroxyethylamino side chain could modulate toxicity profiles compared to halogenated aryl analogs (e.g., ), which may exhibit higher cytotoxicity due to electrophilic chlorine atoms.

Biological Activity

The compound 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol , also known as a Schiff base derivative, has garnered attention for its potential biological activities. This article delves into its synthesis, biological properties, and relevant research findings, supported by data tables and case studies.

Synthesis and Structural Characteristics

The synthesis of 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol involves the condensation of 5-bromo-2-hydroxybenzaldehyde with aminoethylethanolamine. The resulting compound crystallizes in the monoclinic space group $P21$, featuring two independent molecules in the asymmetric unit. The crystal structure reveals significant intramolecular hydrogen bonding, which contributes to its stability and biological activity .

Structural Data

Atom	x-coordinate	y-coordinate	z-coordinate	Uiso/Ueq
Br1a	0.82327(7)	0.119124(17)	0.59379(6)	0.01689(14)
O1a	0.3912(6)	0.31366(13)	0.6749(5)	0.0160(10)
N1a	0.7625(7)	0.35173(15)	0.5676(6)	0.0136(11)

This table summarizes key positional data for atoms in the crystal structure, emphasizing the compound's intricate bonding characteristics.

Antimicrobial Properties

Research indicates that derivatives of phenolic compounds like 4-Bromo-2-{1-[(2-hydroxyethyl)amino]propyl}phenol exhibit significant antimicrobial activity. In studies evaluating various derivatives against bacterial strains, compounds similar to this Schiff base have shown effectiveness against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from moderate to high .

Antioxidant Activity

The antioxidant properties of phenolic compounds are well-documented, contributing to their potential health benefits. The compound's structural features suggest it may possess strong radical scavenging abilities, which can mitigate oxidative stress in biological systems .

Cytotoxicity and Safety Profile

In vitro studies assessing cytotoxicity against human cell lines reveal that while these compounds can be effective against pathogens, they maintain a favorable safety profile at therapeutic concentrations. The half-maximal inhibitory concentration (IC50) values indicate low toxicity towards normal human cells, suggesting a therapeutic window that may be exploitable in clinical applications .

Study on Antimicrobial Efficacy

A study conducted on several Schiff base derivatives demonstrated that those with longer alkyl chains exhibited enhanced antimicrobial activity against Staphylococcus aureus and Escherichia coli. Specifically, the compound's ability to disrupt bacterial membranes was noted as a primary mechanism of action, leading to cell lysis and death .

Research on Antioxidant Capacity

Another investigation focused on the antioxidant potential of various phenolic compounds, including derivatives of the target compound. Results indicated that these compounds effectively reduced oxidative stress markers in cellular models, supporting their use in therapeutic formulations aimed at combating oxidative damage .